Cas no 124035-08-1 (5-chloro-2-cyclohexyl-1h-benzoimidazole)

• Product Name: 5-chloro-2-cyclohexyl-1h-benzoimidazole
• CAS No: 124035-08-1
• MF: C₁₃H₁₅ClN₂
• MW: 234.724601984024
• MDL: MFCD01929356
• CID: 1091184
• PubChem ID: 10354031
• Update Time: 2025-11-02

5-chloro-2-cyclohexyl-1h-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyclohexyl-1H-benzo[d]imidazole
• 6-Chloro-2-cyclohexyl-1H-benzimidazole
• DTXSID10438597
• ALBB-029042
• 6-chloro-2-cyclohexyl-1H-1,3-benzodiazole
• MFCD01929356
• 5-chloro-2-cyclohexyl-1H-1,3-benzodiazole
• E77885
• AKOS005256603
• 1H-Benzimidazole, 6-chloro-2-cyclohexyl-
• 124035-08-1
• 5-Chloro-2-cyclohexyl-1H-benzoimidazole
• LS-10118
• AKOS038045062
• 5-Chloro-2-cyclohexyl-1H-benzimidazole
• 1H-Benzimidazole, 5-chloro-2-cyclohexyl-
• 5-chloro-2-cyclohexyl-1h-benzoimidazole

• MDL： MFCD01929356
• Inchi： 1S/C13H15ClN2/c14-10-6-7-11-12(8-10)16-13(15-11)9-4-2-1-3-5-9/h6-9H,1-5H2,(H,15,16)
• InChI Key： UKHBTBNWIXGYOW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C1CCCCC1)=N2

Computed Properties

• Exact Mass: 234.0923762g/mol
• Monoisotopic Mass: 234.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-chloro-2-cyclohexyl-1h-benzoimidazole

5-Chloro-2-cyclohexyl-1H-benzoimidazole (CAS No. 124035-08-1): A Comprehensive Overview

5-Chloro-2-cyclohexyl-1H-benzoimidazole (CAS No. 124035-08-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative is characterized by its unique molecular structure, combining a chloro-substituted benzimidazole core with a cyclohexyl moiety. Its structural features make it a valuable intermediate in the synthesis of biologically active compounds, particularly in the development of novel therapeutic agents.

The chemical properties of 5-chloro-2-cyclohexyl-1H-benzoimidazole include a molecular weight of 234.73 g/mol and a purity typically exceeding 98%. Its solubility profile shows moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, while being poorly soluble in water. This solubility behavior is crucial for its applications in drug formulation and chemical synthesis. Researchers often explore its structure-activity relationships (SAR) to optimize its biological effects, particularly in antimicrobial and anti-inflammatory contexts.

In recent years, 5-chloro-2-cyclohexyl-1H-benzoimidazole has been investigated for its potential role in addressing global health challenges. With the rise of antimicrobial resistance (AMR), scientists are examining its efficacy against resistant bacterial strains. Additionally, its modular chemical structure allows for derivatization, making it a versatile scaffold in medicinal chemistry. These aspects align with current trends in drug discovery, where researchers prioritize compounds with tunable properties and low toxicity profiles.

The industrial applications of 5-chloro-2-cyclohexyl-1H-benzoimidazole extend beyond pharmaceuticals. It serves as a key intermediate in the synthesis of advanced materials, including liquid crystals and organic semiconductors. Its thermal stability and electronic properties make it suitable for optoelectronic devices, a rapidly growing sector driven by demand for energy-efficient technologies. This dual applicability in life sciences and material science underscores its interdisciplinary importance.

From a market perspective, the demand for high-purity 5-chloro-2-cyclohexyl-1H-benzoimidazole has steadily increased, particularly in regions with robust pharmaceutical and electronics industries. Suppliers emphasize Good Manufacturing Practice (GMP) compliance to meet regulatory standards for research and production. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity and structural integrity, ensuring consistency across batches.

Environmental and safety considerations for 5-chloro-2-cyclohexyl-1H-benzoimidazole are well-documented. While it is not classified as hazardous under standard regulations, proper handling protocols—including the use of personal protective equipment (PPE)—are recommended during laboratory work. Its biodegradability and ecotoxicological profile are subjects of ongoing study, reflecting the chemical industry's focus on green chemistry principles.

Future research directions for CAS 124035-08-1 may explore its potential in cancer therapeutics, given the benzimidazole scaffold's known interactions with cellular targets. Computational chemistry approaches, such as molecular docking studies, could further elucidate its binding mechanisms. As synthetic methodologies advance, more efficient routes to produce 5-chloro-2-cyclohexyl-1H-benzoimidazole derivatives may emerge, expanding its utility in cutting-edge applications.

For researchers sourcing this compound, verifying the CAS registry number 124035-08-1 is essential to ensure authenticity. Reputable suppliers provide detailed technical data sheets (TDS) and material safety data sheets (MSDS), which include storage recommendations (typically 2–8°C in airtight containers) and stability data. These resources support safe and effective use across diverse experimental settings.

In summary, 5-chloro-2-cyclohexyl-1H-benzoimidazole represents a multifaceted compound with significant scientific and industrial value. Its adaptability across drug development, material science, and chemical synthesis positions it as a compound of enduring interest. As interdisciplinary research continues to evolve, this benzimidazole derivative will likely remain a focus of innovation in multiple technology sectors.